2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride

• IUPAC Name: 2-[2-(3-methoxyphenyl)ethynyl]-6-methylpyridine;hydrochloride
• InChI: InChI=1S/C15H13NO.ClH/c1-12-5-3-7-14(16-12)10-9-13-6-4-8-15(11-13)17-2;/h3-8,11H,1-2H3;1H
• InChI Key: BWGVEMBFNIKUJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C#CC2=CC(=CC=C2)OC.Cl
• Molecular Formula: C15H14ClNO
• DSSTOX Substance ID: DTXSID00735885
• Molecular Weight: 259.73 g/mol
• CAS RN: 823198-78-3

Description

“2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride” is a chemical compound used in scientific research. It has a complex structure, which allows for diverse applications in various fields. The compound has a CAS Number of 823198-78-3 and a molecular weight of 259.73. It is a solid substance that should be stored in an inert atmosphere, under -20°C.

Molecular Structure Analysis

The InChI code for “2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride” is 1S/C15H13NO.ClH/c1-12-5-3-7-14 (16-12)10-9-13-6-4-8-15 (11-13)17-2;/h3-8,11H,1-2H3;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride” is a solid substance. It should be stored in an inert atmosphere, under -20°C.

Scientific Research Applications

Neurotransmission

. It is used in research related to the functioning of neurotransmitters, which are chemicals that transmit signals across a synapse from one neuron to another.

Addiction Research

. It helps in understanding the neurochemical changes that occur in the brain due to substance abuse and addiction.

Alzheimer’s Disease

. The compound can help in understanding the neurochemical changes that occur in Alzheimer’s and may contribute to the development of new therapeutic strategies.

Depression and Anxiety

. It can help in understanding the neurochemical imbalances that lead to these mental health conditions.

Epilepsy

. It can help in understanding the changes in neurotransmission that lead to seizures.

Memory, Learning, and Cognition

. It can help in understanding the neurochemical basis of these cognitive functions.

Multiple Sclerosis

, a disease that affects the central nervous system. The compound can help in understanding the neurochemical changes that occur in this condition.

Parkinson’s Disease and Schizophrenia

. It can help in understanding the neurochemical changes that occur in these conditions.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.

Mechanism of Action

Target of Action

The primary targets of 2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride are glutamate receptors . These receptors play a crucial role in neurotransmission, and they are involved in various neurological conditions such as Alzheimer’s, depression, epilepsy, and schizophrenia .

Mode of Action

2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride interacts with its targets, the glutamate receptors, by acting as an enzyme agonist . This means it binds to these receptors and activates them, leading to a series of biochemical reactions.

Biochemical Pathways

Upon activation of the glutamate receptors, several biochemical pathways related to neurotransmission are affected . These include pathways involved in memory, learning, cognition, and nociception . The compound’s action can also influence the biochemical pathways related to various neurological conditions such as addiction, Alzheimer’s, depression, epilepsy, Huntington’s, Parkinson’s, schizophrenia, stroke, stress, anxiety, and inflammation .

Result of Action

The molecular and cellular effects of 2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride’s action are complex and depend on the specific neurological condition being targeted. Generally, by activating glutamate receptors, the compound can influence neuronal signaling and potentially alleviate symptoms associated with the aforementioned neurological conditions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Methyl-6-[(3-methoxyphenyl)ethynyl]pyridine Hydrochloride. For instance, the compound should be stored in an inert atmosphere and under -20°C to maintain its stability . Furthermore, individual factors such as a person’s genetic makeup, overall health, and presence of other medications can also affect the compound’s action and efficacy.